Cas no 477296-25-6 ((2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 477296-25-6
• MF: C₂₈H₂₄N₂O₂S
• MW: 452.567365646362
• CID: 5971677
• PubChem ID: 5998703
• Update Time: 2025-07-15

(2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-ethylphenyl)-α-[[3-methoxy-4-(phenylmethoxy)phenyl]methylene]-
• (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS005639441
• F0837-0221
• (E)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enenitrile
• 477296-25-6

• Inchi： 1S/C28H24N2O2S/c1-3-20-9-12-23(13-10-20)25-19-33-28(30-25)24(17-29)15-22-11-14-26(27(16-22)31-2)32-18-21-7-5-4-6-8-21/h4-16,19H,3,18H2,1-2H3/b24-15+
• InChI Key： JLTDCKWCNOBELL-BUVRLJJBSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(CC)C=C2)=CS1)=C\C1=CC=C(OCC2=CC=CC=C2)C(OC)=C1

Computed Properties

• Exact Mass: 452.15584919g/mol
• Monoisotopic Mass: 452.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477296-25-6)

(2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 477296-25-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a benzyl ether moiety, and a cyano group, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular formula of (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile is C₃₀H₂₈N₂O₃S, and its molecular weight is approximately 508.61 g/mol. The compound's structure includes a conjugated system with multiple double bonds, which can influence its electronic properties and reactivity. The presence of the thiazole ring and the cyano group also suggests potential interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile has been investigated for its potential anticancer activities. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile have also been studied to assess its suitability for drug development. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for therapeutic applications. However, further optimization may be necessary to improve its pharmacological profile and reduce potential side effects.

In terms of safety and toxicity, initial assessments indicate that (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile has a relatively low toxicity profile at therapeutic doses. However, comprehensive toxicological evaluations are ongoing to ensure its safety for clinical use. These studies will help to identify any potential adverse effects and guide the development of safe dosing regimens.

The synthesis of (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-Ethylphenyl)-1,3-thiazol--yLProp--eneNitrile involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of aromatic compounds with thiazole derivatives followed by functional group modifications such as etherification and cyano group introduction. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, (2E)-3--benzyloxy--methoxyPhenYl--EthYlPhenYl)--thiaZOl--yLProp--eneNitrile (CAS No. 477296--) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and biological activities make it an attractive target for further research and drug discovery efforts. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to contribute to the advancement of medical science.